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Compound of Interest

Compound Name: Reveromycin C

Cat. No.: B15601952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Reveromycin C, a polyketide

natural product with significant therapeutic potential. We will delve into the producing organism,

Streptomyces sp., its cultivation for Reveromycin C production, the compound's biosynthesis,

mechanism of action, and its diverse biological activities. This guide also includes detailed

experimental methodologies and quantitative data to support further research and

development.

The Producing Organism: Streptomyces sp. SN-593
Reveromycin C is produced by the soil-dwelling actinomycete, Streptomyces sp. strain SN-

593.[1][2] This strain has also been classified as Actinacidiphila reveromycinica SN-593.[3]

Streptomyces are Gram-positive, filamentous bacteria renowned for their ability to produce a

wide array of secondary metabolites with diverse biological activities, including many clinically

important antibiotics.[2]

Cultivation of Streptomyces sp. SN-593 for Reveromycin
Production
Successful production of Reveromycin C relies on optimized fermentation conditions.

Submerged batch fermentation is a common technique for cultivating Streptomyces species to

enhance the yield of bioactive compounds.[2]
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Experimental Protocol: Inoculum Preparation and Fermentation

A detailed protocol for the cultivation of a related Streptomyces strain, S. yanglinensis 3-10, for

reveromycin production provides a solid foundation for cultivating Streptomyces sp. SN-593.[2]

Spore Suspension Preparation:

Cultivate Streptomyces sp. SN-593 on a suitable agar medium, such as ISP-2 medium, at

28 ± 2°C for 7 days to allow for sporulation.[2]

Harvest spores by scraping and suspending them in a 20% glycerol solution.[2]

Store the spore suspension as glycerol stock at -80°C for long-term preservation.[2]

Inoculum Preparation:

Prepare a seed culture by inoculating a 250 mL flask containing 100 mL of ISP-2 medium

(4 g/L yeast extract, 4 g/L D-glucose, 10 g/L malt extract, pH 7.0) with the spore

suspension (e.g., 5 mL of 1 × 10⁸ spores/mL).[2]

Incubate the seed culture on a rotary shaker at 28°C and 150 rpm for 24 hours.[2]

Production Fermentation:

Inoculate a production medium with the seed culture. An optimized production medium for

a related strain consists of: 3% soluble starch, 0.75% peptone, 0.025% yeast extract, 1%

soybean meal, 0.5 g/L K₂HPO₄·3H₂O, 0.7 g/L KH₂PO₄, 0.4 g/L MgSO₄·7H₂O, 0.02 g/L

MnSO₄·H₂O, and 0.01 g/L ZnSO₄·7H₂O.[2]

Conduct fermentation in a fermenter with optimized parameters. For S. yanglinensis,

optimal conditions were found to be a pH of 6.5, an aeration rate of 0.75 vvm, and an

agitation rate of 200 rpm for up to 72 hours.[4] The optimal carbon source for this strain

was determined to be starch or glucose.[4]

Biosynthesis of Reveromycins
Reveromycins are polyketides, a class of natural products synthesized by large, multi-domain

enzymes called polyketide synthases (PKSs).[1] The biosynthesis of reveromycins in
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Streptomyces sp. SN-593 involves a modular type I PKS.[1] The structural diversity of

reveromycins, including Reveromycin C, arises from the utilization of various unusual extender

units by specific modules of the PKS.[1] A key enzyme in the biosynthesis of Reveromycin A is

the cytochrome P450 enzyme, P450revI, which catalyzes the C18-hydroxylation of the

precursor RM-T.[3]
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Simplified Biosynthetic Pathway of Reveromycin A

Key Enzymes

Polyketide Synthase (PKS)

Reveromycin T (RM-T)

Polyketide synthesis

C18-hydroxylated RM-T

C18-hydroxylation

P450revI (CYP107E6)

Reveromycin A

Succinyl-CoA dependent

Hemisuccinylation
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Workflow for Reveromycin C Extraction and Purification

Fermentation Broth

Centrifugation

Supernatant Mycelium (discarded)

Solvent Extraction
(e.g., Ethyl Acetate)

Organic Phase Aqueous Phase (discarded)

Concentration

Crude Extract

Reversed-Phase HPLC

Purified Reveromycin C
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Mechanism of Action of Reveromycin C
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Reveromycin A-Induced Apoptosis in Osteoclasts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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